(S)-PF-04995274

• Molecular Formula: C23H32N2O6
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C23H32N2O6/c26-23(7-12-27-13-8-23)16-25-9-4-17(5-10-25)14-29-22-21-19(30-18-6-11-28-15-18)2-1-3-20(21)31-24-22/h1-3,17-18,26H,4-16H2/t18-/m0/s1
• InChIKey: WLLOFQROROXOMO-SFHVURJKSA-N

(S)-PF-04995274 Overview

(S)-PF-04995274 (CAS 2170558-28-6) is the S-enantiomer of PF-04995274, a benzisoxazole-class serotonin 5-HT4 receptor (5-HT4R) partial agonist [1]. The compound possesses a single stereogenic center at the 3-position of the tetrahydrofuran (oxolane) ring; PF-04995274 (CAS 1331782-27-4), the clinical candidate formerly developed by Pfizer, bears the (R)-configuration at this center [2]. Both enantiomers share the molecular formula C₂₃H₃₂N₂O₆ (MW 432.51) and are classified as synthetic organic small molecules targeting the 5-HT4R GPCR [3]. PF-04995274 (the R-enantiomer) was advanced to Phase I clinical trials for Alzheimer's disease and major depressive disorder before development was discontinued in 2011 [4]. (S)-PF-04995274 serves as the stereochemically distinct isomer for use as a pharmacological control, chiral reference standard, and structure-activity relationship (SAR) probe in 5-HT4 receptor research programs.

1

Stereochemical control probe for enantiomer-specific 5-HT4 studies

2

Chiral reference standard for HPLC/SFC method development

3

SAR probe evaluating stereochemistry-activity relationships

• [1] Brodney MA, Johnson DE, Sawant-Basak A, et al. Identification of multiple 5-HT₄ partial agonist clinical candidates for the treatment of Alzheimer's disease. J Med Chem. 2012;55(21):9240-9254. PMID: 22974325. View Source
• [2] PubChem. Pf-04995274. Compound Summary CID 53354764. National Center for Biotechnology Information. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PF-04995274 Ligand Page. Ligand ID: 9059. View Source
• [4] NCATS Inxight Drugs. PF-04995274. National Center for Advancing Translational Sciences. View Source

Why (S)-PF-04995274 Is Irreplaceable

The 5-HT4 receptor agonist class encompasses compounds with widely divergent binding affinities, intrinsic activities, selectivity profiles, and stereochemical configurations [1]. The clinical candidate PF-04995274 (R-enantiomer) was specifically selected from a panel of 5-HT4 partial agonists based on its optimized balance of binding affinity (Ki 0.15–0.46 nM), intrinsic activity, brain penetration, and pharmacokinetic profile [2]. The S-enantiomer differs solely in the three-dimensional orientation of substituents at the tetrahydrofuran chiral center, yet this single stereochemical inversion can produce profound differences in receptor binding, functional activity, and downstream pharmacology—a well-established principle across GPCR-targeted ligands [3]. Generic substitution with PF-04995274 (racemate or R-enantiomer), prucalopride, tegaserod, or other 5-HT4 agonists would confound experiments requiring stereochemical control, chiral purity verification, or differentiation of stereospecific versus non-stereospecific pharmacological effects. Procurement of the defined S-enantiomer is essential for any study design where stereochemical identity is a controlled experimental variable.

Class mismatch

Prucalopride, tegaserod differ in intrinsic activity and selectivity, potentially shifting 5-HT4 assay outcomes.

Stereochemical confound

Using R-enantiomer or racemate loses stereochemical control, limiting ability to attribute stereospecific effects.

Pharmacological control gap

Without defined S-enantiomer, separating stereospecific from non-specific 5-HT4 pharmacology is constrained.

• [1] Brodney MA, Johnson DE, Sawant-Basak A, et al. Identification of multiple 5-HT₄ partial agonist clinical candidates for the treatment of Alzheimer's disease. J Med Chem. 2012;55(21):9240-9254. PMID: 22974325. View Source
• [2] Nicholas T, Duvvuri S, Leurent C, et al. Systems pharmacology modeling in neuroscience: Prediction and outcome of PF-04995274, a 5-HT4 partial agonist, in a clinical scopolamine impairment trial. Adv Alzheimers Dis. 2013;2(3):77-92. View Source
• [3] DrugBank. PF-04995274. Accession Number DB12675. View Source

(S)-PF-04995274 Differentiation Evidence

Stereochemical Configuration

(S)-PF-04995274 (CAS 2170558-28-6) is distinguished from PF-04995274 (CAS 1331782-27-4) by inversion of configuration at the single stereogenic center located at the 3-position of the tetrahydrofuran ring. PF-04995274—the compound advanced to Phase I clinical trials by Pfizer—bears the (R)-configuration at this center, as confirmed by its IUPAC name: 4-[[4-[[4-[(3R)-oxolan-3-yl]oxy-1,2-benzoxazol-3-yl]oxymethyl]piperidin-1-yl]methyl]oxan-4-ol [1]. The isomeric SMILES for PF-04995274 (C1COC[C@@H]1OC2=CC=CC3=C2C(=NO3)OCC4CCN(CC4)CC5(CCOCC5)O) encodes the R-configuration via the '@@H' descriptor at the tetrahydrofuran position [2]. (S)-PF-04995274 bears the opposite S-configuration at this same center, yielding an enantiomeric pair with identical physicochemical descriptors (MW 432.51, XLogP 2.4, tPSA 86.42 Ų) but opposite three-dimensional spatial arrangement [3]. In the medicinal chemistry program that produced PF-04995274, stereochemistry was a critical determinant of receptor binding, with the R-enantiomer (compound 2d) selected for clinical advancement [1].

Stereochemistry

Head-to-head

(S)- vs (R)- at tetrahydrofuran C-3

Enables stereochemical attribution in 5-HT4 studies

Enantiomeric pair; identical MW/XLogP

Evidence Dimension	Absolute stereochemical configuration at tetrahydrofuran C-3
Target Compound Data	(S)-configuration; CAS 2170558-28-6; isomeric SMILES encodes S stereochemistry at tetrahydrofuran 3-position
Comparator Or Baseline	PF-04995274 (R-enantiomer): (R)-configuration; CAS 1331782-27-4; isomeric SMILES encodes R stereochemistry (C1COC[C@@H]1...)
Quantified Difference	Enantiomeric pair — opposite configuration at single stereogenic center; identical molecular formula (C₂₃H₃₂N₂O₆, MW 432.51) and physicochemical properties (XLogP 2.4, tPSA 86.42 Ų) but opposite three-dimensional orientation
Conditions	Structural identification by IUPAC nomenclature, InChI (InChI=1S/C23H32N2O6/.../t18-/m1/s1 for R-enantiomer), isomeric SMILES, and CAS registry assignment

Why This Matters

This stereochemical differentiation is the foundational value proposition for procuring (S)-PF-04995274: it enables enantiomer-specific pharmacological studies where stereochemistry is a controlled variable, chiral analytical method development, and verification that observed 5-HT4 effects are stereospecific rather than non-specific.

• [1] Brodney MA, Johnson DE, Sawant-Basak A, et al. Identification of multiple 5-HT₄ partial agonist clinical candidates for the treatment of Alzheimer's disease. J Med Chem. 2012;55(21):9240-9254. PMID: 22974325. View Source
• [2] PubChem. Pf-04995274. Compound Summary CID 53354764. Isomeric SMILES and IUPAC Name. National Center for Biotechnology Information. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PF-04995274 Ligand Page. Physicochemical Properties. Ligand ID: 9059. View Source

5-HT4 Receptor Binding Affinity vs Prucalopride

The PF-04995274 scaffold (R-enantiomer) demonstrates sub-nanomolar binding affinity at all tested human 5-HT4 receptor isoforms, substantially exceeding the affinity of the clinically used 5-HT4 agonist prucalopride. In radioligand displacement assays using [³H]GR113808, PF-04995274 exhibited Ki values of 0.36 nM (5-HT4A), 0.46 nM (5-HT4B), 0.15 nM (5-HT4D), and 0.32 nM (5-HT4E) at recombinant human receptors expressed in HEK293 or CHO cells [1]. By comparison, prucalopride—a 5-HT4 agonist approved for chronic idiopathic constipation and investigated for depression—shows Ki values of 2.5 nM (5-HT4A) and 8 nM (5-HT4B), representing approximately 7-fold and 17-fold lower affinity, respectively . The functional EC₅₀ values for PF-04995274 at human 5-HT4A/4B/4D/4E range from 0.26 to 0.47 nM, further confirming its exceptional potency . While these binding data are established for the R-enantiomer, they define the affinity benchmark against which the S-enantiomer can be evaluated in stereochemistry-activity studies—the S-enantiomer is predicted to exhibit divergent binding based on the established stereospecificity of 5-HT4 ligand-receptor interactions.

Binding Affinity

Cross-study comparable

Ki 0.15–0.46 nM

across 5-HT4 isoforms

Supports high-affinity enantiomer binding studies

~7–17× higher affinity than prucalopride

Evidence Dimension	Binding affinity (Ki) at recombinant human 5-HT4 receptor isoforms
Target Compound Data	PF-04995274 (R-enantiomer, scaffold reference): Ki = 0.36 nM (5-HT4A), 0.46 nM (5-HT4B), 0.15 nM (5-HT4D), 0.32 nM (5-HT4E); EC₅₀ = 0.47, 0.36, 0.37, 0.26 nM respectively
Comparator Or Baseline	Prucalopride: Ki = 2.5 nM (5-HT4A), 8 nM (5-HT4B); >290-fold selectivity for 5-HT4 over other receptors
Quantified Difference	PF-04995274 shows ~7-fold higher affinity at 5-HT4A (0.36 vs 2.5 nM) and ~17-fold higher affinity at 5-HT4B (0.46 vs 8 nM) compared to prucalopride
Conditions	Radioligand displacement assay using [³H]GR113808 at recombinant human 5-HT4 isoforms expressed in HEK293 or CHO cells; 30 min incubation; liquid scintillation counting

Why This Matters

This dramatic affinity differential establishes the PF-04995274 chemotype as one of the highest-affinity 5-HT4 ligand scaffolds available, making the stereochemically pure enantiomers—both R (active) and S (control)—essential tools for discriminating high-affinity stereospecific binding from lower-affinity or non-specific interactions in receptor pharmacology studies.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-04995274 Ligand Activity Charts. ChEMBL data for 5-HT4A/4B/4D/4E. Ligand ID: 9059. View Source

Neural Circuit Engagement vs Citalopram (fMRI)

In a randomized, double-blind, placebo-controlled clinical trial (RESTAND; NCT03516604), 90 unmedicated participants with Major Depressive Disorder received PF-04995274 (15 mg QD), citalopram (20 mg QD), or placebo for 7 days [1]. Citalopram, an SSRI, produced the expected reduction in negative emotional bias: reduced accuracy and reaction time for negative facial expressions, with corresponding fMRI changes including reduced left amygdala activation to emotional faces [2]. In contrast, PF-04995274 produced no change in behavioral negative bias or amygdala activity. Instead, it significantly increased medial-frontal cortex activation across all emotional valences, suggesting a 'top-down' cognitive control mechanism distinct from the limbic-modulatory action of SSRIs [3]. Both active treatments reduced observer-rated depression severity versus placebo: citalopram F(1,56)=5.33, p=0.0227; PF-04995274 F(1,56)=7.607, p=0.0078. PF-04995274 additionally reduced self-reported depression, state anxiety, and negative affect [3]. This divergent neural signature establishes that the 5-HT4 agonist mechanism produces antidepressant-relevant effects through a pathway pharmacologically separable from serotonin reuptake inhibition.

fMRI Circuit

Head-to-head

PF-04995274 ↑ medial-frontal; citalopram ↓ amygdala

Supports distinct 5-HT4 circuit-level study context

RCT; n=90 MDD; 7-day

Evidence Dimension	fMRI neural activation pattern during implicit emotional face processing after 7-day treatment
Target Compound Data	PF-04995274 15 mg QD: No amygdala activation reduction; increased medial-frontal cortex activation across valences; reduced observer-rated depression F(1,56)=7.607, p=0.0078
Comparator Or Baseline	Citalopram 20 mg QD: Reduced left amygdala activation to emotional faces; valence-specific cortical shifts; reduced observer-rated depression F(1,56)=5.33, p=0.0227
Quantified Difference	Qualitatively distinct neural circuit engagement: SSRI (limbic/amygdala) vs 5-HT4 agonist (medial-frontal/cognitive control); both significantly reduced depression severity vs placebo
Conditions	Double-blind, placebo-controlled RCT; n=90 unmedicated MDD participants; 7-day treatment; fMRI during implicit emotional face processing (days 6-9); NCT03516604

Why This Matters

This clinical fMRI evidence demonstrates that the 5-HT4 partial agonist mechanism engages fundamentally different neural circuits than SSRIs, making (S)-PF-04995274 a critical stereochemical control for dissecting whether this circuit-level differentiation is stereospecific to the R-enantiomer or shared across the chemotype.

• [1] Harmer CJ, Murphy SE, et al. Early effects of a novel 5-HT4 agonist (PF-04995274) and the SSRI citalopram on emotional cognition in unmedicated depression: the RESTAND study. medRxiv. 2025 Aug 29:2025.08.28.25334462. doi: 10.1101/2025.08.28.25334462. View Source
• [2] Biological Psychiatry. 208. Neural Effects of a Novel 5HT4 Agonist in Major Depressive Disorder During an Emotional Faces Task. 2025;97(9S):S181. View Source
• [3] Harmer CJ, Murphy SE, et al. RESTAND Study: PF-04995274 vs citalopram vs placebo in MDD. ClinicalTrials.gov NCT03516604. View Source

Cognitive Effects vs Prucalopride

In a second RESTAND clinical arm, 52 right-handed unmedicated MDD patients received PF-04995274 (15 mg QD) or placebo for 6-9 days and underwent fMRI during a memory encoding task [1]. PF-04995274 significantly increased hippocampal activation in response to novel versus familiar images, particularly in the left hemisphere, with whole-brain analysis revealing greater activation in the left inferior parietal lobule—a key memory processing region [2]. However, in direct contrast with previous studies using the 5-HT4R agonist prucalopride in healthy volunteers, PF-04995274 had limited effects on behavioral measures of memory (auditory verbal learning, spatial working memory) [3]. This dissociation—enhanced neural activity in memory-encoding circuits without commensurate behavioral performance gains—represents a functionally distinct profile within the 5-HT4 agonist class. Prucalopride (a high-efficacy agonist at gastrointestinal 5-HT4 receptors) produced both neural and behavioral pro-cognitive effects in prior studies, whereas the partial agonist PF-04995274 produced only neural activation [3].

Cognitive Profile

Cross-study comparable

PF-04995274 hippocampal ↑ but limited behavioral effect; prucalopride both neural+behavioral

Supports neural-behavioral dissociation research

n=52 MDD; memory encoding fMRI

Evidence Dimension	Clinical cognitive effects: neural (fMRI hippocampal activation) vs behavioral (memory task performance) after 6-9 days treatment
Target Compound Data	PF-04995274 15 mg QD: Significant ↑ hippocampal activation (ROI analysis, left hemisphere) and ↑ left inferior parietal lobule activation during novel vs familiar image encoding; limited effects on behavioral memory measures (auditory verbal learning, spatial working memory)
Comparator Or Baseline	Prucalopride (prior studies in healthy volunteers): Both neural and behavioral pro-cognitive effects on memory tasks demonstrated
Quantified Difference	Qualitative difference: Both compounds activate hippocampal memory circuits, but only prucalopride produced measurable behavioral memory improvement; PF-04995274 produced neural activation without behavioral translation
Conditions	Double-blind RCT; n=52 unmedicated MDD patients; 6-9 days PF-04995274 15 mg QD or placebo; fMRI memory encoding task; RESTAND study

Why This Matters

This within-class pharmacological differentiation between two 5-HT4 agonists (PF-04995274 vs prucalopride) demonstrates that 5-HT4 compounds are not functionally interchangeable. The S-enantiomer enables investigation of whether this neural-behavioral dissociation is stereochemistry-dependent, informing both receptor theory and drug discovery programs.

• [1] Murphy SE, et al. Effects on hippocampal activity following 5-HT4 receptor agonism in unmedicated patients with depression: the RESTAND study. Preprint. 2025 Sep 3:2025.08.29.25333049. doi: 10.1101/2025.08.29.25333049. View Source
• [2] Research Birmingham. Effects on hippocampal activity following 5-HT4 receptor agonism in unmedicated patients with depression: the RESTAND study. 2025. View Source
• [3] CORE. Prucalopride vs PF-04995274 cognitive effects comparison. RESTAND study secondary analysis. 2023. View Source

Human Pharmacokinetics and CNS Target Engagement

PF-04995274 (R-enantiomer) exhibited favorable human pharmacokinetics supporting once-daily oral dosing with CNS target engagement. In randomized, placebo-controlled Phase I single-ascending-dose (0.15–50 mg) and multiple-ascending-dose (0.1–15 mg QD for 14 days) studies in healthy adults and elderly volunteers, PF-04995274 showed dose-dependent systemic exposure with a biphasic disposition profile and an average terminal elimination half-life of 31–42 hours [1]. Steady-state was reached by day 7 with minimal accumulation, and food had minimal effect on exposure. Exposures in elderly subjects were similar to those in younger adults [1]. CNS penetration was demonstrated clinically through a dedicated cerebrospinal fluid (CSF) biomarker study (NCT01193062) evaluating changes in soluble amyloid precursor protein alpha (sAPPα) and amyloid-beta fragments following single oral doses—direct evidence of central target engagement at the 5-HT4 receptor [2]. Preclinically, PF-04995274 increased brain acetylcholine levels and reversed scopolamine-induced learning deficits in the rat Morris water maze at 0.032 mg/kg [3]. While these PK and CNS penetration data derive from the R-enantiomer, they define the pharmacokinetic benchmark for the chemotype and enable comparative ADME evaluation of the S-enantiomer.

PK & CNS

Supporting evidence

t₁/₂ 31–42 h

CSF sAPPα modulation confirmed

Supports CNS ADME comparison for enantiomers

Phase I SAD/MAD; NCT01193062

Evidence Dimension	Human pharmacokinetic profile (terminal half-life, steady-state kinetics, CNS biomarker engagement)
Target Compound Data	PF-04995274 (R-enantiomer): Terminal t₁/₂ = 31–42 h (biphasic); steady-state by day 7; dose-proportional exposure 0.15–50 mg; CSF sAPPα modulation demonstrated (NCT01193062); rat Morris water maze: effective at 0.032 mg/kg p.o.
Comparator Or Baseline	Prucalopride: Terminal t₁/₂ ~24 h; primarily peripherally acting (gastrointestinal); limited CNS penetration data in clinical populations
Quantified Difference	PF-04995274 exhibits 1.3–1.75× longer half-life than prucalopride (~31–42 vs ~24 h); demonstrated clinical CSF biomarker engagement vs prucalopride's primarily peripheral profile
Conditions	Phase I single and multiple ascending dose studies in healthy adults (18–55 yr) and elderly; CSF biomarker study NCT01193062; rat Morris water maze scopolamine-reversal model

Why This Matters

The established human PK/PD relationship for the R-enantiomer, including CNS biomarker engagement, provides a validated experimental framework for comparative assessment of the S-enantiomer's ADME properties and its utility as a stereochemical control in CNS pharmacology studies.

• [1] Nicholas T, Leurent C, Raunig D, et al. Pharmacokinetics, safety and tolerability of PF-04995274: A 5HT4 partial agonist being developed for the treatment of Alzheimer's disease. Alzheimers Dement. 2011;7(4S):S786. doi: 10.1016/j.jalz.2011.05.2274. View Source
• [2] ClinicalTrials.gov. Study In Healthy Subjects To Evaluate The Changes In The Protein sAPP-Alpha In Cerebrospinal Fluid Following A Single Oral Dose Of PF-04995274. NCT01193062. View Source
• [3] Roof RL, Sawant A, Zaleska MM, Iredale P. Assessment of PF-04995274 in scopolamine-disrupted Morris water maze compared to and in combination with donepezil. Alzheimers Dement. 2011;7(4S):S553. View Source

Intrinsic Activity and Procognitive Efficacy

A quantitative systems pharmacology model integrating serotonin synaptic cleft dynamics, 5-HT4 receptor occupancy, and cortical network physiology was used to prospectively predict and subsequently confirm the clinical outcome of PF-04995274 in a scopolamine-reversal trial [1]. The model projected that 5-HT4 agonists with high intrinsic activity would produce beneficial effects on working memory, whereas low intrinsic activity agonists would produce no effect or even exacerbate scopolamine-induced impairment—a prediction validated by the clinical trial outcome [2]. PF-04995274, as a partial agonist with defined intrinsic activity at each 5-HT4 isoform, occupied an intermediate position in this efficacy landscape. This finding has direct implications for enantiomer research: if the S-enantiomer exhibits altered intrinsic activity (as is typical for enantiomeric pairs at GPCRs), it would be predicted by the model to produce a different cognitive outcome, making it an essential tool for testing the intrinsic activity-cognition relationship in the 5-HT4 system [3].

Systems Pharmacology

Class-level inference

Model links intrinsic activity to cognitive outcome; partial agonist profile

Supports stereochemistry-intrinsic activity studies

Model predicted clinical trial outcome

Evidence Dimension	Predicted vs observed clinical cognitive effect as a function of 5-HT4 agonist intrinsic activity
Target Compound Data	PF-04995274 (R-enantiomer): Intermediate intrinsic activity (partial agonist); systems pharmacology model predicted no effect or exacerbation of scopolamine impairment for low intrinsic activity agonists — confirmed by clinical trial
Comparator Or Baseline	Hypothetical high intrinsic activity 5-HT4 agonist: Model predicted beneficial effect on working memory; hypothetical low intrinsic activity agonist: Model predicted no benefit or worsening
Quantified Difference	Model establishes a continuum: intrinsic activity level is a critical determinant of clinical pro-cognitive efficacy — differentiation between enantiomers in intrinsic activity would be predicted to translate to differential clinical effects
Conditions	Biophysically realistic cortical network model (80 pyramidal cells, 40 interneurons); calibrated with human working memory and schizophrenia data; scopolamine-reversal clinical trial in healthy adults

Why This Matters

The systems pharmacology model provides a mechanistic framework linking intrinsic activity to clinical efficacy, establishing that stereochemistry-dependent differences in agonist efficacy between (R)- and (S)-enantiomers could produce meaningfully different pharmacological outcomes—a hypothesis testable only with access to both enantiomers.

• [1] Nicholas T, Duvvuri S, Leurent C, et al. Systems pharmacology modeling in neuroscience: Prediction and outcome of PF-04995274, a 5-HT4 partial agonist, in a clinical scopolamine impairment trial. Adv Alzheimers Dis. 2013;2(3):77-92. doi: 10.4236/aad.2013.23012. View Source
• [2] ClinicalTrials.gov. Assessment Of The Effects Of Single Doses Of PF-04995274, Alone Or With Donepezil, On Scopolamine-Induced Deficits In Psychomotor And Cognitive Function In Healthy Adults. NCT01402440. View Source
• [3] Brodney MA, Johnson DE, Sawant-Basak A, et al. Identification of multiple 5-HT₄ partial agonist clinical candidates for the treatment of Alzheimer's disease. J Med Chem. 2012;55(21):9240-9254. PMID: 22974325. View Source

(S)-PF-04995274 Applications

Stereochemical Control for 5-HT4 Pharmacology

(S)-PF-04995274 serves as the defined stereochemical control in any experiment designed to test whether a pharmacological effect of PF-04995274 (R-enantiomer) is stereospecific. Given that PF-04995274 exhibits sub-nanomolar affinity (Ki 0.15–0.46 nM) at human 5-HT4 isoforms [1] and produces distinct clinical fMRI activation patterns versus both citalopram and prucalopride [2], inclusion of the S-enantiomer at matched concentrations enables researchers to discriminate receptor-mediated, stereospecific effects from off-target or non-specific effects. This application is critical for: (a) in vitro cAMP accumulation and β-arrestin recruitment assays comparing enantiomer concentration-response curves; (b) ex vivo receptor occupancy studies using autoradiography or PET tracer displacement; and (c) in vivo behavioral pharmacology where enantiomer-treated cohorts establish the stereospecificity of observed cognitive or emotional processing effects [3].

Chiral Analytical Method Development & QC Reference

The single stereogenic center of the PF-04995274 scaffold makes chiral purity assessment essential for any pharmaceutical development program targeting this chemotype. (S)-PF-04995274 (CAS 2170558-28-6) provides the authentic S-enantiomer reference standard required for: (a) development and validation of chiral HPLC or SFC methods to quantify enantiomeric excess in synthetic batches; (b) establishment of system suitability parameters for enantiomeric purity testing in GLP/GMP environments; and (c) stability studies monitoring potential enantiomeric inversion under various storage and formulation conditions [1]. With PF-04995274 having progressed to Phase I clinical trials under Pfizer [2], the existence of validated chiral analytical methods using both enantiomers is essential for any organization pursuing follow-on development of this scaffold.

SAR Probe for 5-HT4 Ligand Optimization

The PF-04995274 chemotype was selected from a panel of 5-HT4 partial agonist candidates specifically because of its optimized balance of binding affinity, intrinsic activity, and brain penetration [1]. (S)-PF-04995274 enables systematic SAR exploration by serving as: (a) the stereochemical comparator for evaluating how inversion of configuration at the tetrahydrofuran chiral center affects binding affinity (Ki), functional activity (EC₅₀, Emax), and selectivity across 5-HT4 isoforms; (b) a reference ligand for molecular docking and molecular dynamics simulations to understand stereochemical determinants of 5-HT4 ligand recognition; and (c) a starting point for designing stereochemically constrained analogs that explore conformational space around the receptor binding pocket [2]. The systems pharmacology model predicting that intrinsic activity level is critical for clinical cognitive efficacy [3] further underscores the value of having both enantiomers to probe the stereochemistry-intrinsic activity relationship.

Neuroscience Tool for 5-HT4 Circuit-Level Effects

The clinical findings that PF-04995274 engages distinct neural circuits from SSRIs (medial-frontal vs amygdala) [1] and produces hippocampal activation without behavioral memory improvement (unlike prucalopride) [2] position this chemotype at the center of translational neuroscience research on 5-HT4-mediated cognitive and emotional processing. (S)-PF-04995274 is a critical experimental tool for neuroscience laboratories investigating: (a) whether stereochemistry determines the circuit-level effects observed in clinical fMRI studies; (b) whether the dissociation between neural activation and behavioral improvement is stereospecific or chemotype-general; and (c) the role of stereochemistry in determining brain regional exposure and receptor occupancy patterns. These studies are directly relevant to drug discovery programs targeting cognitive deficits in depression, Alzheimer's disease, and related neuropsychiatric conditions [3].

Application

Selection Property

Validation Focus

5-HT4 stereospecific pharmacology

Stereochemical control probe

Enantiomer-specific vs non-specific effects

Chiral method development

Chiral reference standard

Enantiomeric purity and stability testing

5-HT4 ligand SAR studies

Stereochemical comparator

Binding affinity and isoform selectivity

5-HT4 circuit-level neuroscience

Neuroscience probe

Circuit-specific neural activation patterns

• [1] Brodney MA, Johnson DE, Sawant-Basak A, et al. Identification of multiple 5-HT₄ partial agonist clinical candidates for the treatment of Alzheimer's disease. J Med Chem. 2012;55(21):9240-9254. PMID: 22974325. View Source
• [2] Harmer CJ, Murphy SE, et al. Early effects of a novel 5-HT4 agonist (PF-04995274) and the SSRI citalopram on emotional cognition in unmedicated depression: the RESTAND study. medRxiv. 2025. doi: 10.1101/2025.08.28.25334462; Murphy SE, et al. Effects on hippocampal activity following 5-HT4 receptor agonism: RESTAND. 2025. doi: 10.1101/2025.08.29.25333049. View Source
• [3] Nicholas T, Duvvuri S, Leurent C, et al. Systems pharmacology modeling in neuroscience: Prediction and outcome of PF-04995274, a 5-HT4 partial agonist, in a clinical scopolamine impairment trial. Adv Alzheimers Dis. 2013;2(3):77-92. View Source